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Compound of Interest

Compound Name: Butyrolactone V

Cat. No.: B3025979

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemicals is paramount. This guide provides essential, immediate safety and logistical
information for handling y-Butyrolactone (GBL), a common solvent and reagent. Adherence to
these procedures is critical to minimize risks and ensure a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

Gamma-Butyrolactone is classified as a substance that can cause serious eye damage, is
harmful if swallowed, and may cause drowsiness or dizziness.[1][2] Therefore, the use of
appropriate Personal Protective Equipment (PPE) is mandatory. The required level of
protection varies depending on the operational scenario.

Table 1: Personal Protective Equipment (PPE) for Handling y-Butyrolactone
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Operational Plan: Safe Handling and Storage

Proper handling and storage procedures are crucial to prevent accidental exposure and

maintain the chemical's stability.

Handling:

Avoid contact with eyes, skin, and clothing.[3]

Wash hands and any exposed skin thoroughly after handling.[3]

Always handle GBL in a well-ventilated area or under a chemical fume hood.[3][4]

Do not eat, drink, or smoke in areas where GBL is handled or stored.[1][2]
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o Keep the container tightly closed when not in use.[3]
Storage:

o Store in a cool, dry, and well-ventilated place.[4][5] The ideal storage temperature is between
15-25°C.[4]

o Keep containers tightly closed to prevent leakage and exposure to moisture, as GBL is
hygroscopic.[5][6]

» Store away from incompatible materials such as strong oxidizing agents, strong acids, strong
bases, and strong reducing agents.[6][7]

Disposal Plan

The disposal of y-Butyrolactone and its containers must be treated as hazardous waste and
managed according to all applicable local, regional, and national environmental regulations.[1]

[4]

Do not dispose of GBL down the drain or into the environment.[1][5]
o Collect waste GBL in suitable, labeled, and closed containers for disposal.[5]

» Offer surplus and non-recyclable solutions to a licensed disposal company.[5] One method of
disposal is to dissolve or mix the material with a combustible solvent and burnitin a
chemical incinerator equipped with an afterburner and scrubber.[6][7]

» Handle uncleaned containers as you would the product itself.

Experimental Workflow for Handling y-
Butyrolactone

The following diagram outlines the standard operating procedure for the safe handling of GBL
from initial preparation to final disposal.
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Caption: Workflow for handling y-Butyrolactone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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